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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)acetyl chloride

Cat. No.: B174658 Get Quote

In-Depth Technical Guide to 2-(Pyridin-2-
yl)acetyl chloride
For Researchers, Scientists, and Drug Development Professionals

Foreword: This technical guide provides a comprehensive overview of the material safety data

for 2-(Pyridin-2-yl)acetyl chloride (CAS No. 144659-13-2). Due to the limited availability of a

complete, formally published Material Safety Data Sheet (MSDS) for this specific compound,

this guide amalgamates available data with extrapolated information from structurally related

compounds, namely acetyl chloride and 2-acetylpyridine. All inferred data is clearly indicated.

This document is intended for use by qualified professionals in a laboratory setting.

Section 1: Chemical and Physical Properties
2-(Pyridin-2-yl)acetyl chloride is a yellowish liquid that serves as a versatile intermediate in

organic synthesis, particularly in the development of pharmaceuticals, dyes, and fragrances.[1]

Its reactivity stems from the presence of a highly electrophilic acyl chloride functional group.[1]

Table 1: Physical and Chemical Properties of 2-(Pyridin-2-yl)acetyl chloride and Related

Compounds
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Property
2-(Pyridin-2-
yl)acetyl chloride

Acetyl Chloride (for
comparison)

2-Acetylpyridine
(for comparison)

CAS Number 144659-13-2[1] 75-36-5[2] 1122-62-9[3]

Molecular Formula C₇H₆ClNO[1] C₂H₃ClO[2] C₇H₇NO[3]

Molecular Weight 155.58 g/mol [1] 78.49 g/mol [2] 121.14 g/mol [3]

Appearance
Yellowish liquid

(inferred)[1]

Colorless, fuming

liquid[2]

Viscous colorless

liquid[3]

Boiling Point Data not available
52 °C (126 °F; 325 K)

[2]
188-189 °C[3]

Density Data not available 1.104 g/mL[2] 1.08 g/mL[3]

Flash Point Data not available 4 °C / 39.2 °F[4]
73 °C (163 °F; 346 K)

[3]

Solubility
Reacts with water

(inferred)

Reacts violently with

water[4]

Soluble in ether and

acids[5]

Section 2: Hazard Identification and Toxicological
Data
Due to its corrosive nature, 2-(Pyridin-2-yl)acetyl chloride should be handled with extreme

care to avoid irritation to the skin, eyes, and respiratory system.[1] The acyl chloride functional

group is highly reactive and will react violently with water and other nucleophiles, releasing

hydrogen chloride gas.

Table 2: Toxicological Data of Related Compounds
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Compound LD₅₀ (Oral, Rat) LC₅₀ (Inhalation) Notes

2-(Pyridin-2-yl)acetyl

chloride
Data not available Data not available

Expected to be

corrosive and toxic

upon inhalation or

ingestion.

Acetyl Chloride 910 mg/kg Data not available

Causes severe skin

burns and eye

damage.[4]

2-Acetylpyridine Data not available Data not available

Section 3: Handling, Storage, and Personal
Protective Equipment (PPE)
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

Use non-sparking tools.[4]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.

Store away from incompatible materials such as water, alcohols, amines, and strong bases.

[4]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber or Viton), a lab coat, and

closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic

vapors.

Section 4: Experimental Protocols
Synthesis of 2-(Pyridin-2-yl)acetyl chloride from 2-
(Pyridin-2-yl)acetic acid
This protocol is adapted from a general procedure for the synthesis of acid chlorides from

carboxylic acids using thionyl chloride.

Materials:

2-(Pyridin-2-yl)acetic acid

Thionyl chloride (SOCl₂)

Dry dichloromethane (DCM)

Pyridine (catalytic amount, optional)

Round-bottom flask with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl

and SO₂ fumes)

Magnetic stirrer and heating mantle

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, suspend 2-(pyridin-2-

yl)acetic acid in an excess of thionyl chloride (approximately 2-3 equivalents).

Add a catalytic amount of pyridine (e.g., a few drops), if desired, to accelerate the reaction.
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Heat the mixture to reflux (the boiling point of thionyl chloride is 76 °C) and stir for 2-3 hours.

The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure.

The resulting crude 2-(pyridin-2-yl)acetyl chloride can be used directly for the next step or

purified by vacuum distillation.

Reaction of 2-(Pyridin-2-yl)acetyl chloride with an Amine
(General Procedure for Amide Formation)
This protocol is a general method for the acylation of a primary or secondary amine.

Materials:

2-(Pyridin-2-yl)acetyl chloride

Primary or secondary amine

Dry aprotic solvent (e.g., dichloromethane, THF)

Tertiary amine base (e.g., triethylamine, pyridine)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Procedure:

In a round-bottom flask, dissolve the amine and a slight excess of the tertiary amine base

(e.g., 1.1 equivalents) in the dry aprotic solvent.

Cool the solution to 0 °C in an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 2-(pyridin-2-yl)acetyl chloride in the same dry solvent and add it dropwise to the

cooled amine solution via a dropping funnel over 15-30 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitor by TLC).

Upon completion, the reaction mixture can be worked up by washing with water, a dilute acid

solution (to remove excess amine and base), and then brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure to obtain the crude amide product.

The product can be further purified by recrystallization or column chromatography.

Section 5: First Aid and Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 3).

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or earth). Do not

use combustible materials.
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Carefully neutralize the spill with a weak base (e.g., sodium bicarbonate) if appropriate and

safe to do so.

Collect the absorbed material into a suitable container for disposal.

Do not allow the material to enter drains or waterways.

Section 6: Signaling Pathways and Workflow
Diagrams

Exposure to 2-(Pyridin-2-yl)acetyl chloride Immediate First Aid Actions

Medical Attention

Inhalation Move to Fresh Air

Skin Contact Flush Skin with Water (15 min)

Eye Contact Flush Eyes with Water (15 min)

Ingestion Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for exposure to 2-(Pyridin-2-yl)acetyl chloride.
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Spill of 2-(Pyridin-2-yl)acetyl chloride

Evacuate Area & Ensure Ventilation

Wear Appropriate PPE

Contain Spill with Inert Absorbent

Neutralize with Weak Base (if safe)

Collect Absorbed Material

Dispose of as Hazardous Waste

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-(Pyridin-2-yl)acetyl chloride.

Disclaimer: This document is intended as a guide and does not replace a formal Material

Safety Data Sheet. All chemical handling should be performed by trained professionals in a
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controlled environment. The user is responsible for conducting a thorough risk assessment

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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